Cas no 921561-14-0 (phenyl N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate)

• Product Name: phenyl N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate
• CAS No: 921561-14-0
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6195210
• PubChem ID: 40887436
• Update Time: 2025-10-09

phenyl N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate
• AKOS024633265
• phenyl N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)carbamate
• F2262-0235
• phenyl (5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate
• phenyl N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]carbamate
• 921561-14-0

• Inchi： 1S/C21H22N2O4/c1-4-12-23-17-13-15(22-20(25)27-16-8-6-5-7-9-16)10-11-18(17)26-14-21(2,3)19(23)24/h4-11,13H,1,12,14H2,2-3H3,(H,22,25)
• InChI Key： QEDHQBUZQKSJFT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CC=C)C(C(C)(C)C1)=O)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.9Ų

Additional information on phenyl N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate

Phenyl N-(3,3-Dimethyl-4-Oxo-5-(Prop-2-en-1-yl)-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)Carbamate: A Comprehensive Overview

Phenyl N-(3,3-Dimethyl-4-Oxo-5-(Prop-2-en-1-yl)-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)Carbamate, commonly referenced by its CAS number 921561-14-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates and features a benzoxazepine ring system with multiple substituents. The structure of this compound is characterized by a phenyl group attached to a carbamate moiety, which is further connected to a substituted benzoxazepine ring.

The benzoxazepine ring system in this compound is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine component is a seven-membered ring containing one oxygen atom and one nitrogen atom. The substituents on the benzoxazepine ring include two methyl groups at the 3-position and an oxo group at the 4-position. Additionally, there is a propenyl group attached at the 5-position of the ring. These substituents contribute to the unique chemical properties and reactivity of the compound.

Recent studies have highlighted the potential of Phenyl N-(3,3-Dimethyl-4-Oxo...)Carbamate in drug discovery and development. Researchers have explored its role as a potential therapeutic agent in treating various diseases. For instance, investigations into its anti-inflammatory and antioxidant properties suggest that it could be utilized in developing novel treatments for chronic inflammatory conditions such as arthritis and cardiovascular diseases.

In terms of synthesis, this compound can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the preparation of the benzoxazepine core followed by functionalization to introduce the desired substituents. The introduction of the phenyl carbamate group involves nucleophilic substitution or coupling reactions depending on the specific conditions used. Optimization of reaction conditions has been a focus area for chemists aiming to improve yield and purity.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate structure requires precise control during synthesis to ensure high-quality products. On the other hand, this complexity may contribute to unique pharmacokinetic properties that are advantageous in drug delivery systems.

From an environmental perspective, understanding the biodegradation pathways of CAS No 921561-14 is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, Phenyl N-(3,3-Dimethyl...)Carbamate (CAS No: 921561-14) represents an intriguing compound with diverse applications across chemistry and pharmacology. Its unique structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and biological studies continue to unfold, this compound holds great promise for contributing to innovative solutions in medicine and beyond.